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Compound of Interest

Compound Name: H-Phe-Phe-Phe-OH

Cat. No.: B1329477 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

interactions between tripeptides and metal ions is critical for advancing therapeutic and

diagnostic applications. This guide provides a comprehensive comparative analysis of these

interactions, supported by experimental data, detailed protocols, and visual representations of

the underlying biological pathways.

The coordination of metal ions with tripeptides can dramatically alter their biological activity,

stability, and conformational structure. This guide focuses on the well-studied tripeptide Gly-

His-Lys (GHK) and its interactions with various metal ions, particularly Copper(II), providing a

framework for comparative analysis with other transition metals.

Quantitative Analysis of Tripeptide-Metal Ion
Binding
The stability and affinity of tripeptide-metal ion complexes are fundamental parameters that

dictate their biological efficacy. These are commonly quantified by the stability constant (log β)

and the dissociation constant (Kd), along with thermodynamic parameters (ΔG, ΔH, and ΔS)

that provide insight into the nature of the binding interaction.

Below are tables summarizing key quantitative data for the interaction of GHK and other

relevant peptides with various metal ions.

Table 1: Stability and Thermodynamic Parameters for GHK-Cu(II) Complex
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Parameter Value Conditions Reference

Stability Constant

(log₁₀ β)
16.44 Aqueous Solution [1]

Conditional

Dissociation Constant

(Kd)

7.0 ± 1.0 x 10⁻¹⁴ M pH 7.4 [2]

Gibbs Free Energy

(ΔG)
-17.9 kcal/mol pH 7.4 [2][3]

Enthalpy (ΔH) -12.5 kcal/mol pH 7.4 [2][3]

Entropy (TΔS) 5.4 kcal/mol pH 7.4 [2][3]

Table 2: Comparative Stability Constants (log β) for Tripeptide-Metal Complexes

Tripeptide Metal Ion log β₁₁₀¹ log β₁₁₋₂² Reference

Gly-Gly-His Cu(II) 6.59 -2.03 [4]

Gly-Gly-His Ni(II) 4.74 -6.93 [4]

Gly-His-Lys

(GHK)
Cu(II) 16.44³ - [1]

¹ log β₁₁₀ corresponds to the formation of the [ML] complex. ² log β₁₁₋₂ corresponds to the

formation of the [MLH₋₂] complex, indicating deprotonation of amide nitrogens. ³ This value

represents the overall stability constant.

Table 3: Comparative Stability Constants (log β) for Glycine-Metal Complexes
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Metal Ion log β₁ log β₂ Reference

Co(II) 5.12 9.16 [5]

Ni(II) 6.08 11.08 [5]

Cu(II) 8.57 15.67 [5]

Zn(II) 5.16 9.76 [5]

Cd(II) 4.6 8.2 [5]

Signaling Pathways and Mechanisms of Action
The biological effects of tripeptide-metal complexes are mediated through their influence on

various cellular signaling pathways. The GHK-Cu complex, in particular, is known to modulate

pathways involved in wound healing, skin regeneration, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

